Cas no 22179-72-2 (4-fluorobenzene-1-carbothioamide)

• Product Name: 4-fluorobenzene-1-carbothioamide
• CAS No: 22179-72-2
• MF: C₇H₆FNS
• MW: 155.192643642426
• MDL: MFCD01313285
• CID: 51982
• PubChem ID: 737223
• Update Time: 2025-06-09

4-fluorobenzene-1-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 4-Fluorobenzothioamide
• 4-fluoro-1-benzenecarbothioamide
• 4-fluorobenzenecarbothioamide
• 4-Fluorothiobenzamide
• 4-Fluoro-thiobenzamide
• F3284-7866
• p-fluorothiobenzamide
• thiobenzamide
• 4-fluorobenzene-1-carbothioamide
• NS00049263
• 4-luorobenzenecarbothioamide
• CHEBI:194797
• 22179-72-2
• CHEMBL5201008
• 4-fluoro(thiobenzamide)
• CS-10335
• W11783
• 4-Fluorothiobenzamide, 97%
• Benzenecarbothioamide, 4-fluoro-
• 4-Fluorobenzenecarbothio-amide
• AB08498
• BDBM50591354
• FT-0720113
• MFCD01313285
• 2T-0908
• EINECS 244-820-9
• SCHEMBL8261014
• SCHEMBL353975
• VQFOHZWOKJQOGO-UHFFFAOYSA-N
• DTXSID60176715
• EN300-09199
• J-014568
• CS-0187014
• AKOS000206453
• SY101298
• DTXCID3099206

• MDL： MFCD01313285
• Inchi： 1S/C7H6FNS/c8-6-3-1-5(2-4-6)7(9)10/h1-4H,(H2,9,10)
• InChI Key： VQFOHZWOKJQOGO-UHFFFAOYSA-N
• SMILES： S=C(C1C=CC(=CC=1)F)N

Computed Properties

• Exact Mass: 155.02000
• Monoisotopic Mass: 155.02049853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.1Ų
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing

Experimental Properties

• Color/Form: Not available
• Melting Point: 140-145 ºC
• PSA: 58.11000
• LogP: 2.16020
• Solubility: Not available

4-fluorobenzene-1-carbothioamide Security Information

• Hazard Statement： Irritant
• Hazardous Material transportation number：UN 3335
• Hazard Category Code： R20/21/22;R36/37/38
• Safety Instruction： S36/37/39-S26-S22-S36/37
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R36/37/38
• HazardClass：6.1
• Safety Term：S22;S26;S36/37/39

Additional information on 4-fluorobenzene-1-carbothioamide

Introduction to 4-Fluorobenzene-1-Carbothioamide (CAS No. 22179-72-2)

4-Fluorobenzene-1-carbothioamide, also known by its CAS number 22179-72-2, is a versatile organic compound with significant applications in the fields of medicinal chemistry and materials science. This compound is characterized by its unique molecular structure, which includes a fluorinated benzene ring and a thioamide functional group. The combination of these features imparts 4-fluorobenzene-1-carbothioamide with a range of chemical and biological properties that make it an attractive candidate for various research and industrial applications.

The molecular formula of 4-fluorobenzene-1-carbothioamide is C₇H₆FNS, and its molecular weight is approximately 153.19 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). These solubility properties are crucial for its use in various chemical reactions and biological assays.

In the realm of medicinal chemistry, 4-fluorobenzene-1-carbothioamide has garnered attention due to its potential as a building block for the synthesis of more complex molecules. The presence of the fluorine atom in the benzene ring can significantly influence the pharmacological properties of the final product, such as improving metabolic stability and enhancing binding affinity to specific biological targets. Recent studies have explored the use of 4-fluorobenzene-1-carbothioamide in the development of novel drugs for treating various diseases, including cancer, neurodegenerative disorders, and infectious diseases.

A notable example of its application in drug discovery is its use as an intermediate in the synthesis of thiosemicarbazones, which are known for their antitumor and antiviral activities. Thiosemicarbazones derived from 4-fluorobenzene-1-carbothioamide have shown promising results in preclinical studies, demonstrating significant cytotoxic effects against various cancer cell lines. Additionally, these compounds have been investigated for their ability to inhibit viral replication, making them potential candidates for antiviral therapies.

Beyond medicinal chemistry, 4-fluorobenzene-1-carbothioamide has also found applications in materials science. Its unique electronic properties make it a valuable component in the development of functional materials such as organic semiconductors and sensors. For instance, researchers have utilized derivatives of 4-fluorobenzene-1-carbothioamide to create organic field-effect transistors (OFETs) with improved performance characteristics. These materials have the potential to revolutionize electronic devices by offering enhanced flexibility, transparency, and cost-effectiveness.

The synthesis of 4-fluorobenzene-1-carbothioamide can be achieved through several well-established methods. One common approach involves the reaction of 4-fluorobenzoic acid with thiourea in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC) or 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (EDC·HCl). This reaction typically proceeds under mild conditions and yields high purity products suitable for further chemical modifications.

In addition to its synthetic utility, 4-fluorobenzene-1-carbothioamide has been studied for its environmental impact. Research has shown that this compound exhibits low toxicity to aquatic organisms and does not persist in the environment for extended periods. These findings are important for ensuring the safe use and disposal of 4-fluorobenzene-1-carbothioamide-based products in both industrial and laboratory settings.

The ongoing research into the properties and applications of 4-fluorobenzene-1-carbothioamide continues to expand our understanding of this versatile compound. As new synthetic methods and advanced analytical techniques become available, it is likely that even more innovative uses will be discovered. Whether in drug discovery, materials science, or other emerging fields, CAS No. 22179-72-2, or 4-fluorobenzene-1-carbothioamide, remains a compound of significant interest to scientists and researchers worldwide.